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Compound of Interest

Compound Name: Methoxy-X04

Cat. No.: B1676419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxy-X04 is a fluorescent probe that has become an invaluable tool for the detection and

quantification of amyloid-β (Aβ) plaques, neurofibrillary tangles (NFTs), and cerebrovascular

amyloid.[1][2][3] As a derivative of Congo red, Methoxy-X04 is highly lipophilic, allowing it to

readily cross the blood-brain barrier for in vivo imaging applications in animal models.[4][5] Its

specific binding to the β-sheet conformation of amyloid fibrils results in a strong fluorescent

signal, making it ideal for visualization with confocal and multiphoton microscopy. This

document provides detailed application notes and protocols for the effective use of Methoxy-
X04 in neuroscience research and drug development.

Properties of Methoxy-X04
Methoxy-X04 exhibits several key properties that make it a superior probe for amyloid imaging.

It possesses a high binding affinity for Aβ fibrils and stains plaques and tangles with good

specificity, resulting in high-contrast images with minimal background staining.
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Property Value Reference

Molecular Weight 344.4 g/mol

Formula C₂₃H₂₀O₃

Excitation Maximum (λex) 370 nm

Emission Maximum (λem) 452 nm

In Vitro Binding Affinity (Ki) for

Aβ fibrils
26.8 nM

Solubility
Soluble to 100 mM in DMSO

and 10 mM in ethanol

Storage Store at +4°C

Experimental Workflows
In Vivo Imaging Workflow
The following diagram outlines the typical workflow for in vivo imaging of amyloid plaques in

transgenic mouse models using Methoxy-X04.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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